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Compound of Interest

Compound Name: 7-Ethyl-1-benzofuran

Cat. No.: B8756461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Ethyl-1-benzofuran, a

heterocyclic organic compound belonging to the benzofuran class. This document consolidates

its chemical identity, physicochemical properties, and synthesis, and explores the well-

documented biological significance of the broader benzofuran scaffold, offering context for its

potential applications in research and drug development.

Chemical Identification and Properties
7-Ethyl-1-benzofuran is a substituted benzofuran with an ethyl group at the 7-position. Its

IUPAC name is 7-ethyl-1-benzofuran, and its CAS Registry Number is 59020-73-4[1][2].

Table 1: Chemical Identifiers and Core Properties
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Identifier/Property Value

IUPAC Name 7-ethyl-1-benzofuran[1]

CAS Number 59020-73-4[1][2]

Molecular Formula C₁₀H₁₀O[1][2]

Molecular Weight 146.19 g/mol [1][2]

Canonical SMILES CCC1=CC=CC2=C1OC=C2[1]

InChIKey WFIWAAWXIAUFAF-UHFFFAOYSA-N[1]

While extensive experimental data for 7-Ethyl-1-benzofuran is limited in publicly accessible

literature, a range of physicochemical properties have been computationally predicted. These

predictions offer valuable insights for experimental design and computational modeling.

Table 2: Computed Physicochemical Properties of 7-Ethyl-1-benzofuran

Property Predicted Value

XLogP3 3.1

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 1

Exact Mass 146.0732 g/mol

Topological Polar Surface Area 13.1 Å²

Heavy Atom Count 11

Data sourced from PubChem[1]. These are computationally generated and have not been

experimentally verified.

Synthesis of 7-Ethyl-1-benzofuran
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The synthesis of 7-Ethyl-1-benzofuran has been described via the cyclization of a substituted

phenol.

Experimental Protocol: Synthesis from o-Ethylphenol

A documented method for the preparation of 7-Ethyl-1-benzofuran involves using o-

ethylphenol as a starting material. The synthesis follows a general procedure outlined in the

Journal of the Chemical Society in 1920[3]. While the detailed protocol from this specific

historical publication is not readily available, the general approach for synthesizing benzofurans

from phenols often involves reactions that form the furan ring. A plausible synthetic workflow is

depicted below.

o-Ethylphenol

Reaction with an α-halo ketone or equivalent

Step 1

Intermediate Ether

Step 2

Intramolecular Cyclization
(e.g., acid-catalyzed)

Step 3

7-Ethyl-1-benzofuran

Step 4
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Figure 1. Generalized synthetic workflow for 7-Ethyl-1-benzofuran.

Characterization Data

Limited experimental characterization data for 7-Ethyl-1-benzofuran is available. Mass

spectrometry of the synthesized product shows the following ion peaks:

Table 3: Mass Spectrometry Data for 7-Ethyl-1-benzofuran

m/z Relative Intensity (%)

131 100

146 38

77 10

Data from PrepChem[3].

Biological Activity of the Benzofuran Scaffold
While specific biological studies on 7-Ethyl-1-benzofuran are not widely reported, the

benzofuran core is a well-established pharmacophore present in numerous biologically active

natural products and synthetic compounds[4]. This scaffold is of significant interest to medicinal

chemists due to its broad spectrum of pharmacological activities.

Benzofuran derivatives have been reported to exhibit a range of biological effects, including:

Antimicrobial and Antifungal Activity: Many benzofuran derivatives have shown potent activity

against various strains of bacteria and fungi[5].

Anticancer Activity: Certain substituted benzofurans have demonstrated significant

antiproliferative effects against various cancer cell lines, including breast cancer[6].

Anti-inflammatory and Analgesic Properties: The benzofuran nucleus is a component of

compounds with anti-inflammatory and pain-relieving effects.

Antiviral Activity: Research has indicated that some benzofuran-containing molecules

possess antiviral properties, including activity against HIV.
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Enzyme Inhibition: Benzofuran derivatives have been investigated as inhibitors of various

enzymes, playing a role in different pathological conditions.

The diverse biological activities of benzofurans suggest that 7-Ethyl-1-benzofuran could be a

candidate for screening in various biological assays to explore its potential therapeutic

applications. The logical workflow for such an investigation is outlined below.
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Figure 2. Logical workflow for the biological evaluation of 7-Ethyl-1-benzofuran.

Conclusion for the Research Community
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7-Ethyl-1-benzofuran is a readily identifiable compound with established, albeit dated,

synthetic routes. While there is a notable lack of specific, publicly available experimental data

on its biological and physicochemical properties, the extensive and diverse bioactivities

associated with the benzofuran scaffold underscore the potential of its derivatives. This guide

serves as a foundational resource, providing the necessary identification and structural

information to encourage further investigation into 7-Ethyl-1-benzofuran. Future research,

including detailed spectroscopic analysis, determination of physical properties, and broad

biological screening, is warranted to fully elucidate the potential of this compound for

applications in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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